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Compound of Interest

Compound Name: Wnk-IN-11

Cat. No.: B611816 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Wnk-IN-11 is a potent and selective allosteric inhibitor of With-No-Lysine (WNK) kinases, with

a reported IC₅₀ of 4 nM for WNK1.[1][2] It is a valuable tool for studying the WNK signaling

pathway, which is crucial for regulating electrolyte homeostasis and blood pressure.[3] Accurate

and reproducible experimental results depend on the correct preparation and storage of Wnk-
IN-11 stock solutions. This document provides a detailed protocol and best practices for

handling this compound.

Physicochemical and Solubility Data
Proper dissolution is critical for creating accurate stock concentrations. Wnk-IN-11 is insoluble

in water but shows good solubility in dimethyl sulfoxide (DMSO).[2][4] It is highly recommended

to use fresh, anhydrous DMSO, as hygroscopic (moisture-absorbing) DMSO can significantly

reduce the solubility of the compound.[2][5]
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Property Value Source(s)

Molecular Weight 462.4 g/mol [1][2][5][6]

CAS Number 2123489-30-3 [1][2][5][6]

Appearance
White to off-white crystalline

solid
[5]

Solubility in DMSO 25 - 150 mg/mL [1][2][4][5][6]

(54.07 - 324.39 mM) [4][5]

Solubility in Ethanol ~3 - 32 mg/mL [2][6]

Solubility in Water Insoluble [2][4]

Note: The reported solubility in DMSO varies between suppliers. It is recommended to start

with a lower to mid-range concentration (e.g., 50-100 mM) to ensure complete dissolution.

Sonication or gentle warming may be required to fully dissolve the compound.[4][5]

Recommended Storage Conditions
To maintain the stability and activity of Wnk-IN-11, it is imperative to adhere to the correct

storage conditions for both the solid powder and solvated stock solutions. To avoid degradation

from multiple freeze-thaw cycles, stock solutions should be aliquoted into single-use volumes.

[4][7]

Form Temperature Duration Source(s)

Solid Powder -20°C ≥ 3 years [1][2][5]

4°C 2 years [1][5]

In Solvent (DMSO) -80°C 6 months to 2 years [1][2][4][5][7]

-20°C 1 month to 1 year [1][2][5][7]

Note: There is variability in the recommended storage duration for solutions. For maximum

reproducibility, it is best practice to use the most conservative storage times (e.g., 6 months at

-80°C, 1 month at -20°C) and prepare fresh stocks when possible.
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Experimental Protocol: Preparation of a 100 mM
Wnk-IN-11 Stock Solution in DMSO
This protocol describes the preparation of a 100 mM stock solution, a common concentration

for laboratory use.

Materials
Wnk-IN-11 powder (Formula Weight: 462.4 g/mol )

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Calibrated micropipettes

Vortex mixer

Bath sonicator (optional, but recommended)

Procedure
Equilibration: Allow the vial of Wnk-IN-11 powder to equilibrate to room temperature for 15-

20 minutes before opening to prevent condensation of moisture.

Calculation: Calculate the mass of Wnk-IN-11 required. To prepare 1 mL of a 100 mM stock

solution:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.1 mol/L x 0.001 L x 462.4 g/mol x 1000 mg/g = 46.24 mg

Weighing: Carefully weigh out 46.24 mg of Wnk-IN-11 powder and transfer it to a sterile

tube.

Dissolution:
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Add 1 mL of anhydrous DMSO to the tube containing the powder.

Cap the tube securely and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Ensuring Complete Solubility:

Visually inspect the solution for any undissolved particles.

If particulates remain, sonicate the tube in a water bath for 5-10 minutes or until the

solution is clear.[4] Gentle warming (e.g., 37°C) can also be applied.

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, dispense the stock

solution into smaller, single-use aliquots (e.g., 10-50 µL) in sterile, clearly labeled cryovials.

[7]

Storage: Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for

shorter-term use (up to 1 month).[2][4]

Workflow Visualization
The following diagram outlines the key steps for preparing and storing Wnk-IN-11 stock

solutions.
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Workflow for Wnk-IN-11 stock solution preparation and storage.

Handling and Best Practices
Solvent Quality: Always use fresh, high-purity, anhydrous DMSO to ensure maximum

solubility and stability.[2]
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Avoid Freeze-Thaw Cycles: Repeated freezing and thawing can degrade the compound.

Aliquoting is critical for maintaining the integrity of the stock solution over time.

Working Dilutions: For cell-based assays, dilute the stock solution in appropriate cell culture

media immediately before use. The final concentration of DMSO in the culture should be

kept to a minimum (typically ≤0.1%) to avoid solvent-induced cytotoxicity.[4]

In Vivo Formulations: For animal studies, specialized formulations are required as DMSO

stocks are not suitable for direct injection. A common vehicle consists of a mixture of

solvents like DMSO, PEG300, Tween 80, and saline.[4] These working solutions should be

prepared fresh daily.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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